(2S,5R)-N-Boc-5-tert-butylpyrrolidine-2-carboxylic acid

Specification

• CAS No.: 185142-15-8
• Molecular Formula: C14H25NO4
• Molecular Weight: 271.35 g/mol
• IUPAC Name: 5-tert-butyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• Standard InChI: InChI=1S/C14H25NO4/c1-13(2,3)10-8-7-9(11(16)17)15(10)12(18)19-14(4,5)6/h9-10H,7-8H2,1-6H3,(H,16,17)
• Standard InChI Key: WODLVEFJKWRNHB-UHFFFAOYSA-N
• Isomeric SMILES: CC(C)(C)[C@H]1CC[C@H](N1C(=O)OC(C)(C)C)C(=O)O
• SMILES: CC(C)(C)C1CCC(N1C(=O)OC(C)(C)C)C(=O)O
• Canonical SMILES: CC(C)(C)C1CCC(N1C(=O)OC(C)(C)C)C(=O)O

Introduction

(2S,5R)-N-Boc-5-tert-butylpyrrolidine-2-carboxylic acid is a chemical compound with the CAS number 185142-15-8. It is primarily used in research and development (R&D) settings, particularly in organic synthesis and pharmaceutical applications. The compound's structure includes a pyrrolidine ring with tert-butyl and Boc (tert-butoxycarbonyl) groups attached.

Applications

This compound is typically used for R&D purposes only and not intended for medicinal or household use. Its application involves serving as an intermediate in synthetic chemistry, particularly where chiral centers need protection during multi-step reactions.

Safety Information

Handling this chemical requires caution due to potential risks associated with skin contact, inhalation, or ingestion:

Exposure Route	Recommended Action
Skin Contact	Wash off immediately with soap and water; consult a doctor if irritation persists.
Eye Contact	Rinse thoroughly with water for at least 15 minutes; seek medical attention if irritation continues.
Inhalation	Move victim into fresh air; provide oxygen if breathing is difficult; seek immediate medical help if symptoms persist.

For firefighting purposes, dry chemicals or carbon dioxide can be used to extinguish fires involving this substance.

Disposal Considerations

Disposal should follow strict guidelines to prevent environmental contamination:

• Chemical Destruction: Dispose through licensed facilities.

• Incineration: Use controlled incineration methods with flue gas scrubbing.

• Packaging Disposal: Recycle containers after thorough rinsing or puncture them before landfill disposal.

Data Table: Compound Details

Property	Value/Description
CAS Number	185142-15-8
Molecular Formula	C$_{14}$H$_{25}$NO$_4$
Molecular Weight	Approximately 271.35 g/mol
Usage	Research & Development only

Given the limited availability of detailed research findings on this specific compound beyond its basic properties and uses, further studies would be beneficial to explore its full potential applications in synthetic chemistry.

References:
1.CymitQuimica

• Provides product information including CAS number.

2.PubChem

• Offers insights into similar compounds but does not directly address our target molecule.

3.Chemicalbook

• Includes safety data sheet information relevant for handling procedures.

4.Clearsynth

• Lists it as available from Clearsynth but emphasizes R&D use only.

5.Alfa Chemistry

• Provides basic chemical data such as molecular weight.

6.BOC Sciences

• Offers related compounds but does not specifically cover our target molecule here.

7.Guidechem MSDS

• Additional safety handling recommendations similar to those found elsewhere but without new insights into chemical properties beyond existing sources listed above.

This article synthesizes available information from reputable sources while highlighting areas where more detailed research could enhance understanding of the compound's applications and behavior in various contexts within organic synthesis research fields